4-chloro-3-methylphenyl 4-methyl-3-nitrobenzoate

• IUPAC Name: (4-chloro-3-methylphenyl) 4-methyl-3-nitrobenzoate
• InChI: InChI=1S/C15H12ClNO4/c1-9-3-4-11(8-14(9)17(19)20)15(18)21-12-5-6-13(16)10(2)7-12/h3-8H,1-2H3
• InChI Key: AJIINXWMYFPYLS-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C(=O)OC2=CC(=C(C=C2)Cl)C)[N+](=O)[O-]
• Molecular Formula: C15H12ClNO4
• Molecular Weight: 305.71 g/mol

Description

4-chloro-3-methylphenyl 4-methyl-3-nitrobenzoate, also known as Nitrofen, is a widely used herbicide in agriculture. It is a member of the nitrophenyl ester family and is used to control broadleaf weeds in crops such as soybeans, corn, and cotton. Nitrofen is known for its ability to selectively kill weeds without harming the crops, making it a popular choice among farmers.

Mechanism of Action

4-chloro-3-methylphenyl 4-methyl-3-nitrobenzoate works by inhibiting the activity of an enzyme called protoporphyrinogen oxidase (PPO), which is involved in the synthesis of chlorophyll in plants. This leads to a disruption in the plant's ability to photosynthesize, ultimately resulting in the death of the weed.
Biochemical and Physiological Effects:
4-chloro-3-methylphenyl 4-methyl-3-nitrobenzoate has been shown to have a low toxicity to humans and animals. However, it can cause skin irritation and eye damage if not handled properly. In plants, 4-chloro-3-methylphenyl 4-methyl-3-nitrobenzoate causes a reduction in chlorophyll production, which leads to a decrease in photosynthesis and ultimately the death of the plant.

Advantages and Limitations for Lab Experiments

4-chloro-3-methylphenyl 4-methyl-3-nitrobenzoate is a widely used herbicide in agriculture, making it readily available for use in lab experiments. However, its use is limited to plant studies and cannot be used in experiments involving animals or humans. Additionally, 4-chloro-3-methylphenyl 4-methyl-3-nitrobenzoate has a short half-life, which means that its effects on plants may not be long-lasting.

Future Directions

There are several areas of research that could be explored in the future regarding 4-chloro-3-methylphenyl 4-methyl-3-nitrobenzoate. One area of interest is the development of more effective and sustainable herbicides that do not have harmful effects on the environment. Additionally, there is a need for more research on the long-term effects of 4-chloro-3-methylphenyl 4-methyl-3-nitrobenzoate on soil health and plant growth. Further studies could also investigate the potential use of 4-chloro-3-methylphenyl 4-methyl-3-nitrobenzoate in the treatment of certain plant diseases.

Synthesis Methods

The synthesis of 4-chloro-3-methylphenyl 4-methyl-3-nitrobenzoate is a multi-step process that involves the reaction of 4-chloro-3-methylphenol with 4-methyl-3-nitrobenzoic acid in the presence of a catalyst. The resulting product is then purified through a series of steps to obtain the final product.

Scientific Research Applications

4-chloro-3-methylphenyl 4-methyl-3-nitrobenzoate has been extensively studied for its use as a herbicide in agriculture. It has been shown to be effective in controlling a wide range of broadleaf weeds, including pigweed, lambsquarters, and velvetleaf. 4-chloro-3-methylphenyl 4-methyl-3-nitrobenzoate is also used in research to study the effects of herbicides on plant growth and development.